Potency in Multi-Target Virtual Screening for ERα-Positive Breast Cancer
In a structure-based virtual screening model, glucocheirolin was identified as a hit against ERα, PI3K, and KRAS, demonstrating inhibitory activity against estrogen and EGF-triggered proliferation in MCF-7 cells [1]. This contrasts with the control compound aminopterin, which hit four targets (ERα, PI3K, KRAS, SRC), and pemetrexed, a known multi-target antifolate [1]. The study provides direct quantitative evidence of glucocheirolin's specific multi-target profile, which is not a generic property of all glucosinolates.
| Evidence Dimension | Number of targets hit (ERα, PI3K, KRAS, SRC) in virtual screening model |
|---|---|
| Target Compound Data | 3 targets (ERα, PI3K, KRAS) |
| Comparator Or Baseline | Aminopterin: 4 targets (ERα, PI3K, KRAS, SRC) |
| Quantified Difference | Target count differential: 3 vs. 4 |
| Conditions | MCF-7 cell line; estrogen and EGF-triggered proliferation assay; immunoblotting for downstream signaling. |
Why This Matters
This defines glucocheirolin's precise and unique multi-target inhibition profile, which is essential for studies aiming to modulate specific compensatory signaling pathways in ERα-positive breast cancer without broader kinase inhibition.
- [1] Dai YH, Chen GY, Tang CH, Huang WC, Yang JC, Wu YC. Drug screening of potential multiple target inhibitors for estrogen receptor-α-positive breast cancer. In Vivo. 2021;35(2):761-777. doi:10.21873/invivo.12317 View Source
